Cas no 898766-90-0 (8-(4-Bromophenyl)-8-oxooctanenitrile)

• Product Name: 8-(4-Bromophenyl)-8-oxooctanenitrile
• CAS No: 898766-90-0
• MF: C₁₄H₁₆BrNO
• MW: 294.186943054199
• MDL: MFCD02260546
• CID: 880120
• PubChem ID: 24723804
• Update Time: 2025-10-29

8-(4-Bromophenyl)-8-oxooctanenitrile Chemical and Physical Properties

Names and Identifiers

• 8-(4-BROMOPHENYL)-8-OXOOCTANENITRILE
• 898766-90-0
• DTXSID60642203
• MS-21216
• AKOS016019584
• MFCD02260546
• 8-(4-Bromophenyl)-8-oxooctanenitrile

• MDL： MFCD02260546
• Inchi： 1S/C14H16BrNO/c15-13-9-7-12(8-10-13)14(17)6-4-2-1-3-5-11-16/h7-10H,1-6H2
• InChI Key： MOBLJGZBZZWAJD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCCCCCC#N)=O

Computed Properties

• Exact Mass: 293.04200
• Monoisotopic Mass: 293.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 4.49598

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 8-(4-Bromophenyl)-8-oxooctanenitrile

Introduction to 8-(4-Bromophenyl)-8-oxooctanenitrile (CAS No. 898766-90-0)

8-(4-Bromophenyl)-8-oxooctanenitrile (CAS No. 898766-90-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a brominated phenyl group attached to an octanenitrile backbone, which imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The brominated phenyl group in 8-(4-Bromophenyl)-8-oxooctanenitrile plays a crucial role in its reactivity and selectivity, making it an attractive building block for the synthesis of more complex molecules. The presence of the nitrile functional group further enhances its utility, as nitriles are known for their ability to undergo a wide range of chemical transformations, including hydrolysis, reduction, and substitution reactions. These properties make 8-(4-Bromophenyl)-8-oxooctanenitrile a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Recent studies have explored the potential of 8-(4-Bromophenyl)-8-oxooctanenitrile in the development of new therapeutic agents. For instance, researchers at the University of California, San Francisco, have investigated its use as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The brominated phenyl group has been shown to enhance the binding affinity of these inhibitors to their target proteins, thereby improving their efficacy. Additionally, the nitrile group can be modified to introduce various functional groups that can further optimize the pharmacological properties of the resulting compounds.

In another study published in the Journal of Medicinal Chemistry, scientists at Harvard University have reported the use of 8-(4-Bromophenyl)-8-oxooctanenitrile as a key intermediate in the synthesis of novel anti-inflammatory agents. The compound's ability to undergo selective functionalization has been leveraged to create derivatives with enhanced anti-inflammatory activity and reduced side effects compared to existing drugs. These findings highlight the potential of 8-(4-Bromophenyl)-8-oxooctanenitrile as a platform for developing more effective and safer therapeutic agents.

Beyond its applications in medicinal chemistry, 8-(4-Bromophenyl)-8-oxooctanenitrile has also found use in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have explored its potential as a building block for designing advanced polymers with tunable properties. The brominated phenyl group can be used to introduce cross-linking sites or other functional groups that can enhance the mechanical strength, thermal stability, and chemical resistance of the resulting materials. This versatility makes 8-(4-Bromophenyl)-8-oxooctanenitrile an attractive candidate for applications in areas such as coatings, adhesives, and electronic materials.

The synthesis of 8-(4-Bromophenyl)-8-oxooctanenitrile typically involves a multi-step process that includes bromination, nitrilation, and oxidation reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making it possible to produce high-purity 8-(4-Bromophenyl)-8-oxooctanenitrile on both laboratory and industrial scales. For example, palladium-catalyzed cross-coupling reactions have been used to introduce the brominated phenyl group with high regioselectivity, while copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions have been employed to form the nitrile group with excellent yield.

In conclusion, 8-(4-Bromophenyl)-8-oxooctanenitrile (CAS No. 898766-90-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and chemical properties make it an invaluable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the fields of organic chemistry and medicinal chemistry.